Cas no 2163052-80-8 (Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate)

• Product Name: Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate
• CAS No: 2163052-80-8
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 6594923
• PubChem ID: 155819413
• Update Time: 2025-10-31

Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4838468
• Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate
• 2163052-80-8

• Inchi： 1S/C10H21NO4/c1-9(2,3)15-8(13)11-6-10(4,7-12)14-5/h12H,6-7H2,1-5H3,(H,11,13)
• InChI Key： FOQZRGGIHQRGQU-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CO)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 219.14705815g/mol
• Monoisotopic Mass: 219.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.8Ų

Additional information on Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate

Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate: A Comprehensive Overview

Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate, identified by the CAS number 2163052-80-8, is a compound of significant interest in various scientific and industrial applications. This compound, often referred to as Tert-butyl carbamate derivative, has garnered attention due to its unique chemical structure and potential utility in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate is characterized by a tert-butyl group attached to a carbamate functional group, with a hydroxyl and methoxy substituent on the adjacent carbon atom. This configuration imparts the compound with distinct physicochemical properties, including moderate solubility in organic solvents and stability under certain reaction conditions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate through multi-step processes involving nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale production. The compound's versatility has been further demonstrated in its application as a protecting group in peptide synthesis, where it effectively shields amino groups during complex molecular constructions.

In terms of biological activity, Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate has shown promise as an inhibitor of certain enzymatic pathways, particularly those involved in inflammation and oxidative stress. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The environmental impact of Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate has also been a focus of recent research. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. These findings are crucial for assessing the ecological risks associated with its use and disposal, particularly in agricultural settings where residues may enter soil and water systems.

In conclusion, Tert-butyl N-(3-hydroxy-2-methoxy-2-methylpropyl)carbamate represents a valuable addition to the arsenal of chemical tools available for modern research and development. Its unique properties, coupled with ongoing advancements in synthesis and application, position this compound as a key player in diverse scientific domains. As research continues to unravel its full potential, it is anticipated that this compound will contribute significantly to the development of innovative solutions across industries.